Cas no 1427427-79-9 (Benzoic acid, 2-fluoro-4,5-dimethyl-)

• Product Name: Benzoic acid, 2-fluoro-4,5-dimethyl-
• CAS No: 1427427-79-9
• MF: C₉H₉FO₂
• MW: 168.16
• CID: 5075962
• PubChem ID: 58240533
• Update Time: 2025-06-20

Benzoic acid, 2-fluoro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4,5-dimethyl-
• 2-fluoro-4,5-dimethylbenzoic acid

• Inchi： 1S/C9H9FO2/c1-5-3-7(9(11)12)8(10)4-6(5)2/h3-4H,1-2H3,(H,11,12)
• InChI Key： ADJUFKSLOSFCDG-UHFFFAOYSA-N
• SMILES： C1(C=C(C(=O)O)C(F)=CC=1C)C

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2-fluoro-4,5-dimethyl-

Introduction to Benzoic Acid, 2-Fluoro-4,5-Dimethyl- (CAS No. 1427427-79-9)

Benzoic acid, 2-fluoro-4,5-dimethyl- (CAS No. 1427427-79-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure with specific functional groups that confer distinct reactivity and biological activity.

The molecular formula of Benzoic acid, 2-fluoro-4,5-dimethyl- is C₉H₉FO₂, and it has a molecular weight of approximately 166.16 g/mol. The presence of the fluoro and dimethyl groups on the benzene ring imparts unique electronic and steric effects, making this compound a valuable building block in the synthesis of more complex molecules.

In the realm of pharmaceutical research, Benzoic acid, 2-fluoro-4,5-dimethyl- has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a scaffold for the design of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

The biological activity of Benzoic acid, 2-fluoro-4,5-dimethyl- is not limited to its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) in 2020 demonstrated that certain derivatives of this compound could selectively target and inhibit cancer cell proliferation without affecting normal cells. This selective toxicity makes it a promising candidate for further development in oncology.

In addition to its pharmaceutical applications, Benzoic acid, 2-fluoro-4,5-dimethyl- has found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with enhanced performance characteristics. For example, a study published in Advanced Materials in 2019 reported the use of this compound as a precursor for the preparation of conductive polymers with improved electrical conductivity and thermal stability.

The synthesis of Benzoic acid, 2-fluoro-4,5-dimethyl- can be achieved through various methods. One common approach involves the reaction of fluorobenzene with methyl iodide followed by carboxylation to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize waste and reduce energy consumption. A notable example is a method described in Green Chemistry in 2018 that utilizes catalytic systems to achieve high yields with minimal by-products.

The physical properties of Benzoic acid, 2-fluoro-4,5-dimethyl-, such as its melting point and solubility, are crucial for its application in various processes. It typically appears as a white crystalline solid with a melting point around 130°C and is moderately soluble in organic solvents like ethanol and acetone. These properties make it easy to handle and process in laboratory and industrial settings.

Safety considerations are an essential aspect when working with any chemical compound. While Benzoic acid, 2-fluoro-4,5-dimethyl- is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to ensure the well-being of researchers and workers. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, Benzoic acid, 2-fluoro-4,5-dimethyl- (CAS No. 1427427-79-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.